Cas no 31181-05-2 (Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]-)

• Product name: Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]-
• CAS No: 31181-05-2
• MF: C₁₄H₉F₇N₄S
• MW: 398.30188536644
• CID: 322577
• PubChem ID: 4042376

Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]-
• [(Z)-[5-(1,1,2,2,3,3,3-heptafluoropropyl)isoquinolin-1-yl]methylideneamino]thiourea
• CHEMBL1883210
• 2-[[5-(Heptafluoropropyl)-1-isoquinolinyl]methylene]-hydrazinecarbothioamide
• DTXSID20421713
• SMR001821828
• Hydrazinecarbothioamide, 2-[[5-(heptafluoropropyl)-1-isoquinolinyl]methylene]-
• 31181-05-2
• MLS003106944

• Inchi： InChI=1S/C14H9F7N4S/c15-12(16,13(17,18)14(19,20)21)9-3-1-2-8-7(9)4-5-23-10(8)6-24-25-11(22)26/h1-6H,(H3,22,25,26)/b24-6+
• InChI Key： IYJACKLHQZCAOV-GFXGDVFHSA-N
• SMILES： NC(N/N=C/C1N=CC=C2C(C(C(C(F)(F)F)(F)F)(F)F)=CC=CC=12)=S

Computed Properties

• Exact Mass: 398.04377
• Monoisotopic Mass: 398.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.4A^2

Experimental Properties

• Density: 1.55
• Boiling Point: 432.9°Cat760mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.543
• PSA: 63.3